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Compound of Interest

Compound Name: Eicosane, 2-chloro-

Cat. No.: B15445910

Technical Support Center: 2-Chloroeicosane

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with 2-
chloroeicosane. The information is presented in a question-and-answer format to directly
address common issues encountered during experiments.

Frequently Asked Questions (FAQSs)
Q1: What is 2-chloroeicosane and what are its basic properties?

2-Chloroeicosane is a long-chain secondary chloroalkane. Its chemical formula is C20Ha41ClI. It
Is important to distinguish it from its isomer, 1-chloroeicosane.

Table 1: Basic Properties of 2-Chloroeicosane and Related Compounds
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Property 2-Chloroeicosane 1-Chloroeicosane
CAS Number 63758-86-1[1] 42217-02-7[1]
Molecular Formula C20H41CI[1] C20H41CI[1]
Molecular Weight 316.99 g/mol [1] 316.99 g/mol [1]

Likely a colorless liquid or
Appearance waxy solid at room Colorless liquid or solid.

temperature.

Q2: In which solvents is 2-chloroeicosane soluble?

Due to its long hydrocarbon chain, 2-chloroeicosane is expected to be soluble in a variety of
common organic solvents and poorly soluble in polar solvents like water.[2][3][4] Halogenated
hydrocarbons tend to be soluble in hydrophobic solvents.[5]

Table 2: Predicted Solubility of 2-Chloroeicosane in Common Laboratory Solvents
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Solvent Predicted Solubility Rationale
) Non-polar solvent, "like
Hexane High ] ]
dissolves like".[3][4]
Toluene High Non-polar aromatic solvent.
) ) Halogenated solvent, likely to
Dichloromethane High ) )
have favorable interactions.
] Halogenated solvent, likely to
Chloroform High

have favorable interactions.

Tetrahydrofuran (THF)

Moderate to High

Polar aprotic solvent, can
dissolve a wide range of

compounds.

Ethyl Acetate

Moderate

Moderately polar solvent.

Acetone

Moderate to Low

More polar than other organic

solvents listed.

Methanol

Low

Polar protic solvent,
unfavorable interactions with

the long alkyl chain.

Ethanol

Low

Polar protic solvent,
unfavorable interactions with

the long alkyl chain.

Water

Very Low / Insoluble

Highly polar solvent, strong
hydrogen bonding network
excludes the non-polar

molecule.[2]

Note: This table is based on general principles of solubility and the properties of similar long-

chain halogenated alkanes. Experimental verification is recommended.

Troubleshooting Guide: 2-Chloroeicosane Instability

in Solution
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Q3: My 2-chloroeicosane solution appears to be degrading. What are the likely causes?

Instability of 2-chloroeicosane in solution can be attributed to several factors, including the
choice of solvent, temperature, exposure to light, and the presence of contaminants. The
primary degradation pathways for secondary chloroalkanes are hydrolysis and elimination
reactions.

Diagram 1: Potential Degradation Pathways of 2-Chloroeicosane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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